Cas no 1361766-70-2 (2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361766-70-2
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4798917
• Update Time: 2025-06-08

2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-10-3-1-2-8(13(10)15)9-6-17-11(16)4-7(9)5-12(18)19/h1-4,6H,5H2,(H2,16,17)(H,18,19)
• InChI Key： LYKWYFNBZZGVED-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=CC=1CC(=O)O)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 76.2
• XLogP3: 2.8

Additional information on 2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid

Introduction to 2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361766-70-2) and Its Emerging Applications in Chemical Biology

2-Amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid, identified by its CAS number 1361766-70-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine derivatives class, which is widely studied for its pharmacological properties. The presence of both amino and acetic acid functional groups, coupled with a dichlorophenyl substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid consists of a pyridine core substituted at the 5-position with a 2,3-dichlorophenyl group and at the 4-position with an acetic acid moiety. This arrangement confers distinct electronic and steric properties that influence its interactions with biological targets. The dichlorophenyl group, in particular, is known to enhance binding affinity by introducing hydrophobic interactions and π-stacking capabilities, while the amino group provides a site for hydrogen bonding or further derivatization.

In recent years, 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Researchers have leveraged its structural framework to develop compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity by inhibiting kinases or interacting with transcription factors. The acetic acid group at the 4-position serves as a handle for conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced therapeutic profiles.

One of the most compelling aspects of 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid is its role in developing small-molecule probes for biochemical assays. The compound’s ability to selectively bind to specific proteins has made it valuable in high-throughput screening campaigns aimed at identifying new drug candidates. Additionally, its fluorescence properties have been exploited in Förster resonance energy transfer (FRET) assays, where it serves as a donor or acceptor molecule to study protein-protein interactions. These applications highlight the compound’s utility not only as a synthetic building block but also as a tool for mechanistic investigations.

The dichlorophenyl substituent in 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid is particularly noteworthy for its impact on biological activity. Chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to improve metabolic stability and binding affinity. In this context, the 2,3-dichloro configuration may enhance interactions with target proteins by introducing additional hydrophobic contacts or by influencing the conformational flexibility of the binding site. Recent computational studies have suggested that this substitution pattern can optimize ligand-receptor binding through both enthalpic and entropic contributions.

Advances in synthetic chemistry have enabled the preparation of diverse derivatives of 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid, expanding its potential applications. For example, researchers have introduced various functional groups at the amino position to modulate solubility or bioavailability. Furthermore, palladium-catalyzed cross-coupling reactions have been employed to incorporate aryl or heteroaryl moieties onto the pyridine core, generating libraries of compounds for structure-activity relationship (SAR) studies. These efforts underscore the compound’s adaptability as a scaffold for drug discovery initiatives.

The acetic acid moiety at the 4-position of 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid also plays a crucial role in its biological relevance. This group can be transformed into esters or amides through standard coupling reactions, allowing for further derivatization without compromising core structural integrity. Such modifications are often employed to enhance pharmacokinetic properties or to introduce specific chemical handles for subsequent conjugation with biomolecules like peptides or antibodies. The resulting derivatives have shown promise in preclinical models as inhibitors of pathways relevant to cancer progression and inflammatory responses.

Recent publications have highlighted the use of 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid in developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By targeting specific kinases with high selectivity, researchers aim to develop therapies that disrupt aberrant signaling networks without affecting normal cellular processes. The structural features of this compound make it an attractive candidate for designing kinase inhibitors due to its ability to mimic natural substrates while incorporating enhancements that improve binding affinity.

The versatility of CAS No. 1361766-70-2 extends beyond kinase inhibition; it has also been explored as a precursor for developing antiviral agents. The pyridine scaffold is well-suited for interacting with viral proteases or polymerases, which are critical targets for antiviral drug development. Modifications at the amino and acetic acid positions allow for fine-tuning of interactions with viral proteins while maintaining overall structural integrity. Preliminary studies suggest that certain derivatives exhibit inhibitory activity against viral replication in cell culture models.

In conclusion, 2-amino-5-(2,3-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361766-70-2) represents a promising scaffold for medicinal chemistry endeavors due to its unique structural attributes and functional diversity. Its applications span from enzyme inhibition to probe development，underscoring its importance in chemical biology research。With continued exploration，this compound is poised to contribute significantly to advancements in drug discovery and therapeutic development。